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Compound of Interest

Compound Name: 2'5"-Dichloroacetophenone

Cat. No.: B105169

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2',5'-dichloroacetophenone, detailed experimental protocols for its synthesis,
and a summary of its spectroscopic data. This document is intended for researchers, scientists,
and professionals in the field of drug development and chemical synthesis.

Chemical and Physical Properties

2',5'-Dichloroacetophenone is a halogenated organic compound that serves as a key
intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its chemical
structure features a benzene ring substituted with two chlorine atoms at the 2' and 5' positions
and an acetyl group. This substitution pattern enhances its chemical stability and reactivity,
making it a valuable precursor in organic synthesis.

Table 1: Physical and Chemical Properties of 2',5'-Dichloroacetophenone
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Property Value Reference(s)
Molecular Formula CsHeCI20
Molecular Weight 189.04 g/mol
CAS Number 2476-37-1
Colorless to yellow to brown
Appearance _
clear liquid
Melting Point 11-13°C
N ) 118 °C at 12 mmHg; 145-147
Boiling Point
°C at 2 mmHg
Density 1.312 g/mL at 25 °C

Refractive Index

1.5624 (at 20 °C)

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol, acetone, chloroform,

and methanol.

Synthesis of 2',5'-Dichloroacetophenone

The primary method for synthesizing 2',5'-dichloroacetophenone is through the Friedel-Crafts

acylation of 1,4-dichlorobenzene with acetyl chloride, using a Lewis acid catalyst such as

anhydrous aluminum chloride.

Experimental Protocols

Two detailed experimental protocols for the synthesis of 2',5'-dichloroacetophenone are

provided below.

Protocol 1: Synthesis via Friedel-Crafts Acylation

This protocol details a common laboratory-scale synthesis of 2',5'-dichloroacetophenone.

o Materials:
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o 1,4-Dichlorobenzene (29.4 g, 0.2 mol)

o Anhydrous aluminum chloride (33.7 g, 0.253 mol)
o Freshly distilled acetyl chloride (10.3 g, 0.13 mol)
o Dichloromethane

o 1M Potassium hydroxide solution

o Anhydrous sodium sulfate

o |ce water

Procedure:

[¢]

In a three-necked flask, heat 29.4 g of 1,4-dichlorobenzene to 80 °C until it melts.
o With stirring, add 33.7 g of anhydrous aluminum chloride.

o Add 10.3 g of freshly distilled acetyl chloride dropwise over a period of 30 minutes.
o Maintain the reaction mixture at 40 °C for 6 hours.

o After the reaction is complete, cool the mixture to room temperature.

o Slowly pour the reaction mixture into 100 mL of ice water.

o Extract the resulting mixture three times with 50 mL of dichloromethane.

o Combine the organic layers and wash successively with water, 1M potassium hydroxide
solution, and then water again.

o Dry the organic layer with anhydrous sodium sulfate.
o Evaporate the dichloromethane under reduced pressure.

o The residue, 2',5'-dichloroacetophenone, is collected as a colorless liquid. The reported
yield is 15.5 g (63.3%).
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Protocol 2: High-Yield Synthesis

This alternative protocol aims for a higher yield of the final product.

o Materials:

o

[e]

o

[¢]

[e]

o-Dichlorobenzene (14.7 g)

Anhydrous aluminum chloride (33.3 g)

Acetyl chloride (11.8 g)

Dichloromethane

Ice water

e Procedure:

In a 250 mL three-necked flask, add 14.7 g of o-dichlorobenzene and 33.3 g of anhydrous
aluminum chloride.

Stir the mixture and heat it to 65 °C.

Add 11.8 g of acetyl chloride dropwise over 2 hours.

After the addition is complete, raise the temperature to 100 °C and continue the reaction
for 5 hours.

Slowly add 50 mL of ice water to the reaction mixture.

Extract the product with 100 mL of dichloromethane.

Separate the dichloromethane layer and remove the solvent by distillation under reduced
pressure.

Collect the fraction at approximately 70 °C. The reported yield is 18.0 g (95%) with a purity
of 99% as determined by gas chromatography.
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Spectroscopic Data

The following tables summarize the available spectroscopic data for 2',5'-

dichloroacetophenone.

Table 2: tH NMR Spectroscopic Data

Chemical Shift e . .
Multiplicity Integration Assignment Reference(s)
(ppm)
7.519 d 1H Aromatic Proton
7.35 m 2H Aromatic Protons
2.639 S 3H -COCHs
Table 3: 13C NMR Spectroscopic Data
Chemical Shift (ppm) Assignment Reference(s)

196.4 C=0

138.8 Aromatic C
132.8 Aromatic C
131.0 Aromatic C
130.6 Aromatic C
129.0 Aromatic C
29.9 -CHs

Table 4: IR and Mass Spectrometry Data
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Spectroscopic Technique Key Peaks/Fragments Reference(s)

Characteristic C=0 stretch, C-
IR Spectroscopy Cl stretches, and aromatic C-H

and C=C bands are expected.

Molecular lon (M+): m/z 188.
Mass Spectrometry Key fragments: [M-CHs]* (m/z
173), [M-COCHs]* (m/z 145).

Visualizations

The following diagrams illustrate the synthesis and a key reaction of 2',5'-
dichloroacetophenone.
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Click to download full resolution via product page

Caption: Friedel-Crafts acylation for the synthesis of 2',5'-dichloroacetophenone.
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Synthesis of 2',5'-Dichloroacetophenone

Start:
1,4-Dichlorobenzene
+ Acetyl Chloride
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Distillation/Chromatography

2'5'-Dichloroacetophenone

Application Example: Synthesis of 2,5-Dichlorophenol

2'5'-Dichloroacetophenone

Baeyer-Villiger Oxidation
(e.g., with H20z2)

2,5-Dichlorophenyl Acetate

2,5-Dichlorophenol
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Caption: Workflow from synthesis to application of 2',5'-dichloroacetophenone.
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Biological Activity and Applications

2',5'-Dichloroacetophenone is primarily utilized as a versatile intermediate in the synthesis of
more complex molecules. It serves as a key building block in the development of various
therapeutic agents, including antifungal and anti-inflammatory drugs. Additionally, it finds
applications in the agrochemical industry for the synthesis of herbicides and pesticides. While
the compound itself is not known for significant direct biological activity, its derivatives have
been investigated for various medicinal purposes. For instance, some derivatives have shown
potential as nematicidal agents.

Safety and Handling

2'.5'-Dichloroacetophenone is considered an irritant and may cause skin, eye, and respiratory
system irritation. It is important to handle this chemical with appropriate personal protective
equipment, including gloves, safety glasses, and a lab coat. Work should be conducted in a
well-ventilated area. Avoid contact with strong oxidizing agents. In case of exposure, it is crucial
to seek medical attention. Store in a cool, dry place in a tightly sealed container.

 To cite this document: BenchChem. [An In-depth Technical Guide to 2',5'-
Dichloroacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105169#2-5-dichloroacetophenone-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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